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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539 Get Quote

Octane-d18 is the fully deuterated isotopologue of n-octane. Its physical and chemical

properties are summarized in the table below.

Property Value

Chemical Name n-Octane-d18

Synonyms Perdeuterooctane, Octadecadeuteriooctane

CAS Number 17252-77-6

EC Number 241-285-3

Molecular Formula C₈D₁₈ or CD₃(CD₂)₆CD₃

Molecular Weight 132.34 g/mol [1][2][3][4][5]

Appearance Colorless liquid[3]

Boiling Point 125-127 °C[1][2][6]

Melting Point -57 °C[1][2][6]

Flash Point 13 °C (55.4 °F) - closed cup[2][6][7]

Density 0.815 g/mL at 25 °C[1][2][6][7]

Explosive Limits 0.34 - 6.3 %[1][2][6]

Isotopic Purity >98 atom % D[1][2][6]

Solubility Insoluble in water.[3]
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Hazard Identification and Classification
Octane-d18 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The hazard pictograms and

statements are crucial for understanding the risks associated with this chemical.

GHS Hazard Pictograms GHS Hazard Statements

GHS02: Flame
H225: Highly flammable liquid and vapor.[2][4]

[8][9]

GHS07: Exclamation Mark H315: Causes skin irritation.[2][4][8]

H336: May cause drowsiness or dizziness.[2][4]

[8][9]

GHS08: Health Hazard
H304: May be fatal if swallowed and enters

airways.[2][4][8][9]

GHS09: Environment
H410: Very toxic to aquatic life with long lasting

effects.[2][8]

Signal Word: Danger[2][4][6][8]

Safe Handling and Storage
Proper handling and storage of Octane-d18 are critical to ensure safety in the laboratory. The

following diagram illustrates the recommended workflow.
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Octane-d18 Safe Handling Workflow

Receiving & Storage
Handling & Use

Spill & Waste Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Flame-Retardant Lab Coat

Before Use Use in a Fume Hood or
Well-Ventilated Area

Ground/Bond Container and
Receiving Equipment Dispense Using Spark-Proof Tools

Collect Waste in a
Labeled, Sealed Container

After Use

Spill Containment:
- Use non-combustible absorbent material

Dispose as Hazardous Waste
via Licensed Contractor

GHS Hazards

Precautionary Measures

H225: Highly Flammable

P210: Keep away from ignition sources

H304: Aspiration Hazard

P301+P310: If swallowed, call poison center P331: Do NOT induce vomiting

H315: Skin Irritation

P280: Wear protective gloves/clothing

H336: Drowsiness/Dizziness

P261: Avoid breathing vaporsP271: Use in well-ventilated area

H410: Aquatic Toxicity

P273: Avoid release to environment
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Generalized Mechanism of Solvent-Induced Neurotoxicity

Exposure

Central Nervous System Interaction

Resulting Effect

Inhalation of High
Concentrations of Octane

Neuron

Interference with Neuronal Function

Synapse

Interference with Neuronal Function

Neurotransmitter Receptor

Interference with Neuronal Function

Ion Channel

Interference with Neuronal Function

Signal Transmission

Neurotransmitter Release

Signal Transduction

CNS Depression:
- Drowsiness
- Dizziness
- Narcosis

Altered Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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